Acetamide, N-[1,1-bis[(acetyloxy)methyl]-3-phenylpropyl]-

Specification

• CAS No.: 162359-95-7
• Molecular Formula: C17H23NO5
• Molecular Weight: 321.4 g/mol
• IUPAC Name: [2-acetamido-2-(acetyloxymethyl)-4-phenylbutyl] acetate
• Standard InChI: InChI=1S/C17H23NO5/c1-13(19)18-17(11-22-14(2)20,12-23-15(3)21)10-9-16-7-5-4-6-8-16/h4-8H,9-12H2,1-3H3,(H,18,19)
• Standard InChI Key: MUMLICICKYDWFP-UHFFFAOYSA-N
• SMILES: CC(=O)NC(CCC1=CC=CC=C1)(COC(=O)C)COC(=O)C
• Canonical SMILES: CC(=O)NC(CCC1=CC=CC=C1)(COC(=O)C)COC(=O)C

Introduction

Acetamide, N-[1,1-bis[(acetyloxy)methyl]-3-phenylpropyl]- is a complex organic compound with significant applications in pharmaceutical research and development. It is characterized by its molecular formula C17H23NO5 and a molecular weight of approximately 321.4 g/mol. This compound is often referred to by various synonyms, including [2-acetamido-2-(acetyloxymethyl)-4-phenylbutyl] acetate and acetic acid 2-acetoxymethyl-2-acetylamino-4-phenyl-butyl ester.

Synthesis

The synthesis of this compound typically involves reactions that exploit the reactivity of the acetamide group, such as nucleophilic attacks on carbonyl carbons, leading to the formation of esters or amides.

Applications in Pharmaceutical Research

Acetamide, N-[1,1-bis[(acetyloxy)methyl]-3-phenylpropyl]- serves as an intermediate in the synthesis of biologically active compounds. It is particularly noted for its role in synthesizing analogs of Novobiocin, which are under investigation for their potential as heat shock protein 90 inhibitors. This suggests potential applications in cancer therapy and other diseases where heat shock proteins play a critical role.

Biological Activity

The biological activity of this compound and its derivatives is an area of ongoing research. Studies indicate that its analogs may have inhibitory effects on heat shock protein 90, which is implicated in cancer cell survival and proliferation. Further research is needed to fully elucidate the therapeutic benefits of this compound and its analogs.